Cas no 1538198-99-0 (3-(quinolin-2-yl)butanoic acid)

• Product Name: 3-(quinolin-2-yl)butanoic acid
• CAS No: 1538198-99-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6216599
• PubChem ID: 130117695
• Update Time: 2025-11-07

3-(quinolin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-2-yl)butanoic acid
• EN300-1831972
• 1538198-99-0

• Inchi： 1S/C13H13NO2/c1-9(8-13(15)16)11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,8H2,1H3,(H,15,16)
• InChI Key： QMGNMAHTQPNJEX-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(quinolin-2-yl)butanoic acid

3-(Quinolin-2-yl)butanoic Acid: A Comprehensive Overview

The compound 3-(Quinolin-2-yl)butanoic acid, also known by its CAS number 1538198-99-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a butanoic acid moiety. The quinoline group, a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring, is known for its versatility in chemical reactions and its potential in drug design. The butanoic acid component, on the other hand, introduces carboxylic acid functionality, which can play a crucial role in molecular interactions and biological activity.

Recent studies have highlighted the potential of 3-(Quinolin-2-yl)butanoic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The quinoline moiety is particularly effective in binding to these targets due to its planar structure and electron-withdrawing properties.

In addition to its enzymatic targets, 3-(Quinolin-2-yl)butanoic acid has also shown potential in modulating receptor activity. A 2022 study in the Nature Communications journal reported that this compound interacts with G-protein coupled receptors (GPCRs), which are critical in various physiological processes. The butanoic acid group plays a significant role in enhancing the compound's bioavailability and receptor affinity, making it an attractive scaffold for further optimization.

The synthesis of 3-(Quinolin-2-yl)butanoic acid has been extensively studied, with researchers developing efficient routes to prepare this compound on a large scale. One notable method involves the coupling of quinoline derivatives with carboxylic acids using palladium-catalyzed cross-coupling reactions. This approach not only ensures high yields but also allows for the introduction of various substituents to tailor the compound's properties for specific applications.

Beyond its pharmacological applications, 3-(Quinolin-2-yl)butanoic acid has also found use in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has made it a valuable component in the development of advanced materials for sensors and electronic devices. The quinoline group contributes to the aromaticity and stability of these SAMs, while the carboxylic acid group facilitates surface binding.

In conclusion, 3-(Quinolin-2-yl)butanoic acid is a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique structure and versatile functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.